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Compound of Interest

Compound Name: GSK232

Cat. No.: B12413978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

GSK232, a potent and selective inhibitor of the Cat Eye Syndrome Chromosome Region,

Candidate 2 (CECR2) bromodomain. All quantitative data is presented in structured tables for

ease of reference, and detailed methodologies for key experiments are provided. Visual

diagrams of relevant signaling pathways and experimental workflows are included to facilitate

understanding.

Core Physicochemical Properties
GSK232, with the chemical formula C21H28Cl2N6O3S, is a significant research compound

due to its high selectivity and cellular penetrance.[1] The hydrochloride salt of GSK232 has a

molecular weight of 515.45 g/mol and an exact mass of 478.1554.[1]
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Property Value Source

Chemical Formula C21H28Cl2N6O3S MedKoo Biosciences[1]

Molecular Weight (HCl salt) 515.45 g/mol MedKoo Biosciences[1]

Exact Mass 478.1554 MedKoo Biosciences[1]

IUPAC Name

(R)-N-(4-chloro-3-((3-

cyclopropylpyrrolidin-1-

yl)sulfonyl)phenyl)-2-(5-methyl-

4,5,6,7-tetrahydro-1H-[1][2]

[3]triazolo[4,5-c]pyridin-1-

yl)acetamide hydrochloride

MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences[1]

Storage Conditions

Short term (days to weeks): 0 -

4 °C, dry and dark. Long term

(months to years): -20 °C.

MedKoo Biosciences[1]

Quantitative data for solubility (e.g., in mg/mL), pKa, LogP, melting point, and boiling point are

not publicly available in the cited sources. The primary research article by Lucas et al. in the

Journal of Medicinal Chemistry (2020) may contain this information, but access to the full text is

required for verification.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological evaluation of

GSK232 are described in the primary literature. The following is a summarized representation

of a typical experimental workflow for characterizing a compound like GSK232.

General Experimental Workflow
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Synthesis & Purification

Physicochemical Characterization

Biological Evaluation

Chemical Synthesis Purification (e.g., HPLC)

NMR Spectroscopy

Mass Spectrometry

Purity Analysis (e.g., HPLC)

Solubility Assessment

LogP Determination

Binding Affinity Assay (e.g., BROMOscan) Cellular Activity Assay (e.g., NanoBRET) Selectivity Profiling

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, purification, and characterization of a small

molecule inhibitor like GSK232.

Signaling Pathways
GSK232 is a selective inhibitor of the CECR2 bromodomain. CECR2 is a component of the

CERF (CECR2-containing remodeling factor) complex, which plays a role in chromatin
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remodeling. By inhibiting the CECR2 bromodomain, GSK232 can modulate gene expression.

Recent studies have implicated CECR2 in the NF-κB signaling pathway, particularly in the

context of breast cancer metastasis.
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Caption: A simplified diagram illustrating the role of CECR2 in the NF-κB signaling pathway and

the inhibitory action of GSK232.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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